Cas no 919977-81-4 (N-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide)

N-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[1-[2-(4-butan-2-ylphenoxy)ethyl]benzimidazol-2-yl]methyl]-N-methylfuran-2-carboxamide
- N-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide
-
- Inchi: 1S/C26H29N3O3/c1-4-19(2)20-11-13-21(14-12-20)31-17-15-29-23-9-6-5-8-22(23)27-25(29)18-28(3)26(30)24-10-7-16-32-24/h5-14,16,19H,4,15,17-18H2,1-3H3
- InChI Key: IUJSUVZZFLENHN-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(N(CC1N(CCOC2=CC=C(C(CC)C)C=C2)C2=CC=CC=C2N=1)C)=O
N-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3320-0578-1mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-25mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 25mg |
$109.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-10mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-2mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-20mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 20mg |
$99.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-4mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-40mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 40mg |
$140.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-30mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 30mg |
$119.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-2μmol |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
Life Chemicals | F3320-0578-50mg |
N-[(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl]-N-methylfuran-2-carboxamide |
919977-81-4 | 90%+ | 50mg |
$160.0 | 2023-04-26 |
N-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide Related Literature
-
David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
-
Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
-
Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
-
Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
-
Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
Additional information on N-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide
Compound CAS No. 919977-81-4: N-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide
The compound with CAS No. 919977-81-4, known as N-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of benzodiazepines, which are well-known for their pharmacological properties. The molecule features a benzodiazole ring system, a phenoxy group substituted with a butanoyl group, and a furan carboxamide moiety. These structural elements contribute to its unique chemical properties and biological activity.
Recent studies have highlighted the potential of this compound in the field of drug discovery. Its structure suggests that it may exhibit activity as a kinase inhibitor or a modulator of cellular signaling pathways. Researchers have shown interest in its ability to interact with specific protein targets, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. The presence of the furan ring and the methyl group further enhances its bioavailability and stability, which are critical factors for drug development.
The synthesis of N-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide involves multi-step organic reactions, including nucleophilic aromatic substitution and amide bond formation. These reactions require precise control over reaction conditions to ensure high yields and purity. The compound's stability under various conditions has been tested, and it has demonstrated remarkable resilience to degradation under physiological conditions, which is essential for its potential use in vivo.
In terms of applications, this compound has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit specific kinases involved in cell proliferation and survival pathways makes it a valuable tool in targeted therapy. Additionally, its structure suggests potential use in other therapeutic areas, such as inflammation and metabolic disorders. Researchers are currently exploring its efficacy in animal models to further validate its therapeutic potential.
The development of N-(1-{2-[4-(butan-2-yl)phenoxy]ethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide represents a significant advancement in medicinal chemistry. Its unique combination of structural features and biological activity positions it as a key molecule for future research and development. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in the creation of novel therapeutic agents that address unmet medical needs.
919977-81-4 (N-(1-{2-4-(butan-2-yl)phenoxyethyl}-1H-1,3-benzodiazol-2-yl)methyl-N-methylfuran-2-carboxamide) Related Products
- 1807211-13-7(3-Bromo-5-cyano-4-(hydroxymethyl)benzoic acid)
- 2228518-51-0(4-(azetidin-3-yl)-1,3,5-trimethyl-1H-pyrazole)
- 1189699-92-0(2-(4-chlorophenoxy)-N-{2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethyl}acetamide hydrochloride)
- 2138182-94-0(1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid)
- 1375474-07-9(2-methyl-1-propyl-1H-indole-3-sulfonyl chloride)
- 2141327-07-1(benzyl N-3-(4-fluorophenyl)-2-hydroxypropylcarbamate)
- 1639480-47-9(methyl (2S,4R)-4-cyclopropoxypyrrolidine-2-carboxylate)
- 2097991-39-2(4-(1-(2-Azidoethyl)piperidin-4-yl)morpholine)
- 896300-17-7(8-(3-chloro-4-methoxyphenyl)-3-ethyl-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
- 527674-00-6(2-(1-Methyl-4-piperidinyl)azepane)




